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Compound of Interest

Compound Name:
Methyl 2-

(Methylsulfonamido)phenylacetate

Cat. No.: B172119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-(methylsulfonamido)phenylacetate is a chemical compound with the CAS number

117239-82-4. While commercially available and listed in several chemical databases, detailed

information regarding its specific discovery, isolation, and the precise experimental protocols for

its synthesis are not readily available in peer-reviewed scientific literature or patent filings. This

guide provides a comprehensive overview of the known information and presents a plausible

synthetic pathway based on established organic chemistry principles for related N-

sulfonylamino acid esters and phenylacetic acid derivatives.

Compound Profile
A summary of the basic chemical properties of Methyl 2-(Methylsulfonamido)phenylacetate
is provided below.
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Property Value Source

CAS Number 117239-82-4 N/A

Molecular Formula C₁₀H₁₃NO₄S N/A

Molecular Weight 243.28 g/mol N/A

IUPAC Name

methyl 2-(2-

(methylsulfonamido)phenyl)ac

etate

N/A

Hypothetical Synthesis and Isolation
In the absence of a documented specific synthesis, a potential route to Methyl 2-
(Methylsulfonamido)phenylacetate can be extrapolated from general methods for the

synthesis of phenylacetic acid derivatives and N-arylsulfonamides. A plausible two-step

synthetic workflow is outlined below.

Experimental Workflow
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Step 1: Sulfonylation

Step 2: Isolation and Purification
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Purification
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Caption: Hypothetical two-step synthesis of Methyl 2-(Methylsulfonamido)phenylacetate.
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Step 1: Sulfonylation of Methyl 2-aminophenylacetate
The synthesis would likely commence with the sulfonylation of a commercially available starting

material, Methyl 2-aminophenylacetate.

Protocol:

Dissolve Methyl 2-aminophenylacetate in a suitable aprotic solvent (e.g., dichloromethane or

tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath (0 °C).

Add a non-nucleophilic base, such as pyridine or triethylamine, to the reaction mixture.

Slowly add methanesulfonyl chloride dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for a specified period (typically

monitored by Thin Layer Chromatography, TLC, for completion).

Step 2: Isolation and Purification
Following the completion of the reaction, a standard aqueous work-up and purification

procedure would be employed to isolate the final product.

Protocol:

Quench the reaction mixture with water or a dilute acidic solution (e.g., 1M HCl) to neutralize

the excess base.

Separate the organic layer and wash it sequentially with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate).

Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.
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Purify the crude product by a suitable method such as column chromatography on silica gel

or recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) to yield

pure Methyl 2-(Methylsulfonamido)phenylacetate.

Potential Biological Significance
While no specific biological activity for Methyl 2-(Methylsulfonamido)phenylacetate has been

reported in the searched literature, the broader class of N-sulfonylamino acid derivatives has

been investigated for various therapeutic applications. For instance, some N-sulfonylamino

acid derivatives have been identified as inhibitors of matrix metalloproteinases (MMPs), such

as type IV collagenase (MMP-2 and MMP-9). These enzymes are implicated in cancer cell

invasion and metastasis, making their inhibitors a subject of interest in oncology research.

The structural motif of a phenylacetic acid derivative is also present in many non-steroidal anti-

inflammatory drugs (NSAIDs). However, without experimental data, any potential biological role

for Methyl 2-(Methylsulfonamido)phenylacetate remains speculative.

Conclusion
"Methyl 2-(Methylsulfonamido)phenylacetate" remains a compound for which detailed

discovery and synthesis information is not publicly documented. The technical guide provided

here offers a plausible synthetic route and context based on established chemical principles

and the known activities of related compound classes. Further research and publication are

necessary to fully elucidate the specific properties and potential applications of this molecule.

Researchers interested in this compound would likely need to perform de novo synthesis and

characterization.

To cite this document: BenchChem. [The Enigmatic Synthesis of Methyl 2-
(Methylsulfonamido)phenylacetate: A Technical Overview]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b172119#discovery-and-isolation-
of-methyl-2-methylsulfonamido-phenylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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